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Zinc, chloro[(6-chloro-3-pyridinyl)methyl]-

Name: Zinc, chloro[(6-chloro-3-pyridinyl)methyl]-
Brand: Smolecule
SKU: S1902757
Rating: 4.5 (7 reviews)

Catalog No.

S1902757

CAS No.

352530-36-0

M.F

C6H5Cl2NZn

M. Wt

227.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Zinc, chloro[(6-chloro-3-pyridinyl)methyl]-

3. Specification
4. Others

General Information

CAS Number

352530-36-0

Product Name

Zinc, chloro[(6-chloro-3-pyridinyl)methyl]-

IUPAC Name

2-chloro-5-methanidylpyridine;chlorozinc(1+)

Molecular Formula

C6H5Cl2NZn

Molecular Weight

227.4 g/mol

InChI

InChI=1S/C6H5ClN.ClH.Zn/c1-5-2-3-6(7)8-4-5;;/h2-4H,1H2;1H;/q-1;;+2/p-1

InChI Key

PQSXTBMHLNJQKD-UHFFFAOYSA-M

SMILES

[CH2-]C1=CN=C(C=C1)Cl.Cl[Zn+]

Canonical SMILES

[CH2-]C1=CN=C(C=C1)Cl.Cl[Zn+]

Scientific Research Applications

Relatively New Compound: This specific Zinc compound may be a relatively new discovery and therefore, research on its properties and applications might still be in the early stages.
Proprietary Information: Some research involving novel compounds might be proprietary, meaning the findings are not publicly available due to patenting or other reasons.

However, there is some information available on PubChem, a public database of chemicals, regarding Zinc, chloro[(6-chloro-3-pyridinyl)methyl]-. PubChem provides a registry number (16216967) and some basic information about the compound but no details on specific research applications [].

Potential Research Areas

Based on the structure of the molecule, here are some potential areas where Zinc, chloro[(6-chloro-3-pyridinyl)methyl)]- could be explored in scientific research:

Organometallic Chemistry: The compound contains a zinc atom bonded to a chloromethyl group and a chlorinated pyridine ring. This structure falls within the field of organometallic chemistry, which studies the properties and applications of compounds containing metal-carbon bonds []. Researchers might investigate the reactivity of the zinc center or the potential for further functionalization of the molecule.
Material Science: Zinc is a common component in various materials, and the introduction of the chlorinated pyridine group could lead to interesting properties. Research could explore potential applications in areas like catalysis, sensors, or luminescent materials.
Medicinal Chemistry: The presence of the pyridine ring suggests a possible connection to nitrogen-containing heterocycles, which are a common scaffold in medicinal chemistry. However, further research would be needed to determine if Zinc, chloro[(6-chloro-3-pyridinyl)methyl)]- possesses any relevant biological activity.